Cas no 13021-14-2 (N,2,4,6-Tetramethylaniline)

• Product Name: N,2,4,6-Tetramethylaniline
• CAS No: 13021-14-2
• MF: C₁₀H₁₅N
• MW: 149.232802629471
• CID: 233585
• PubChem ID: 139364
• Update Time: 2025-07-18

N,2,4,6-Tetramethylaniline Chemical and Physical Properties

Names and Identifiers

• N,2,4,6-Tetramethylaniline
• Benzenamine,N,2,4,6-tetramethyl-
• 2,4,6,N-Tetramethyl-anilin
• 2,4,6,N-tetramethyl-aniline
• 2,4,6-Trimethyl-N-methylaniline
• Benzenamine,N,2,4,6-tetramethyl
• methyl(2,4,6-trimethylphenyl)amine
• Methylmesidin
• N,2,4,6-Tetramethyl-Benzenamine
• N-methyl-2,4,6-trimethylaniline
• N-methylmesisidine
• N,2,4,6-Tetramethylbenzenamine
• 2 4 6-TRIMETHYL-N-METHYLANILINE 97
• 13021-14-2
• Benzenamine, N,2,4,6-tetramethyl-
• EN300-1254583
• DTXSID60156411
• J-005766
• MFCD06200698
• AKOS005302422
• N,2,4,6-Tetramethylaniline #
• 2,4,6-Trimethyl-N-methylaniline, 97%
• SCHEMBL246412
• DTXCID0078902
• G64224
• aniline, N,2,4,6-tetramethyl-

• MDL： MFCD06200698
• Inchi： 1S/C10H15N/c1-7-5-8(2)10(11-4)9(3)6-7/h5-6,11H,1-4H3
• InChI Key： HKABSXHXKCTVGW-UHFFFAOYSA-N
• SMILES： N(C)C1C(C)=CC(C)=CC=1C

Computed Properties

• Exact Mass: 149.12000
• Monoisotopic Mass: 149.120449483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Color/Form: Not available
• Density: 0.935 g/mL at 25 °C(lit.)
• Boiling Point: 229 °C(lit.)
• Flash Point: Fahrenheit: 188.6 ° f < br / > Celsius: 87 ° C < br / >
• Refractive Index: n20/D 1.5320(lit.)
• PSA: 12.03000
• LogP: 2.72650
• Solubility: Not available

N,2,4,6-Tetramethylaniline Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H400
• Warning Statement： P273-P305+P351+P338
• Hazardous Material transportation number：UN 3082 9/PG 3
• WGK Germany：3
• Hazard Category Code： 36/38-50/53
• Safety Instruction： S26
• Hazardous Material Identification：
• Risk Phrases：R36/38
• Safety Term：S26-60-61

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on N,2,4,6-Tetramethylaniline

N,2,4,6-Tetramethylaniline (CAS No. 13021-14-2): An Overview of Its Properties, Applications, and Recent Research

N,2,4,6-Tetramethylaniline (CAS No. 13021-14-2) is a versatile organic compound that has garnered significant attention in the fields of chemistry and materials science due to its unique properties and potential applications. This compound is a derivative of aniline, characterized by the presence of four methyl groups attached to the aromatic ring. The addition of these methyl groups imparts specific chemical and physical properties that make it valuable in various industrial and research contexts.

The molecular formula of N,2,4,6-Tetramethylaniline is C₁₀H₁₅N, and its molecular weight is approximately 157.23 g/mol. The compound is a colorless to pale yellow liquid at room temperature with a characteristic amine odor. It is soluble in common organic solvents such as ethanol, acetone, and dichloromethane but has limited solubility in water.

In terms of chemical stability, N,2,4,6-Tetramethylaniline is relatively stable under normal conditions but can undergo various reactions when exposed to specific reagents or conditions. For instance, it can participate in electrophilic aromatic substitution reactions, making it a useful intermediate in the synthesis of more complex organic compounds. Additionally, its amine functionality allows it to form salts with acids, which can be utilized in various chemical processes.

One of the key applications of N,2,4,6-Tetramethylaniline is in the field of materials science. Recent research has explored its use as a dopant in conducting polymers and organic semiconductors. These materials are crucial for the development of flexible electronics and organic photovoltaic devices. The presence of multiple methyl groups enhances the solubility and processability of these materials, making them more suitable for practical applications.

In the pharmaceutical industry, N,2,4,6-Tetramethylaniline has been investigated as a potential precursor for the synthesis of bioactive compounds. Its unique structure allows for the introduction of functional groups that can modulate biological activity. For example, recent studies have shown that derivatives of N,2,4,6-Tetramethylaniline exhibit promising anti-inflammatory and anti-cancer properties. These findings have sparked interest in further exploring the therapeutic potential of this compound and its derivatives.

The environmental impact of N,2,4,6-Tetramethylaniline is another area of active research. While it is not classified as a hazardous substance under current regulations, understanding its behavior in the environment is crucial for ensuring its safe use. Studies have focused on its biodegradability and potential ecological effects. Preliminary results suggest that it degrades relatively quickly under aerobic conditions but may persist longer in anaerobic environments.

In conclusion, N,2,4,6-Tetramethylaniline (CAS No. 13021-14-2) is a multifaceted compound with a wide range of applications in chemistry and materials science. Its unique chemical structure and properties make it a valuable intermediate and precursor for various industrial processes and research endeavors. Ongoing research continues to uncover new applications and potential benefits of this compound, further solidifying its importance in the scientific community.